Cas no 301688-62-0 (6-[(5Z)-5-[(3-Bromophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]hexanoic acid)

• Product Name: 6-[(5Z)-5-[(3-Bromophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]hexanoic acid
• CAS No: 301688-62-0
• MF: C₁₆H₁₆BrNO₃S₂
• MW: 414.337141036987
• CID: 5747350
• PubChem ID: 1646292
• Update Time: 2025-06-07

6-[(5Z)-5-[(3-Bromophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]hexanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-00780
• (Z)-6-(5-(3-bromobenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)hexanoic acid
• CS-0266464
• AKOS000121754
• 301688-62-0
• MFCD01827075
• 6-[(5Z)-5-[(3-bromophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]hexanoic acid
• AB00095610-01
• 6-[(5Z)-5-(3-bromobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]hexanoic acid
• 6-[(5Z)-5-[(3-bromophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]hexanoicacid
• STK795532
• Z44355601
• 6-[(5Z)-5-[(3-Bromophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]hexanoic acid

• Inchi： 1S/C16H16BrNO3S2/c17-12-6-4-5-11(9-12)10-13-15(21)18(16(22)23-13)8-3-1-2-7-14(19)20/h4-6,9-10H,1-3,7-8H2,(H,19,20)/b13-10-
• InChI Key： LMPMYUYPPMCFOO-RAXLEYEMSA-N
• SMILES： BrC1=CC=CC(=C1)/C=C1/C(N(C(=S)S/1)CCCCCC(=O)O)=O

Computed Properties

• Exact Mass: 412.97550g/mol
• Monoisotopic Mass: 412.97550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 115Ų

Additional information on 6-[(5Z)-5-[(3-Bromophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]hexanoic acid

Introduction to 6-[(5Z)-5-[(3-Bromophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]hexanoic Acid (CAS No. 301688-62-0)

6-[(5Z)-5-[(3-Bromophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]hexanoic acid, identified by its CAS number 301688-62-0, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the class of heterocyclic derivatives, featuring a thiazolidine core appended with an acetic acid moiety. The presence of a 3-bromophenyl substituent and a 5Z-vinylidene group introduces unique electronic and steric properties, making it a promising candidate for further exploration in medicinal chemistry.

The molecular framework of this compound is characterized by a rigid thiazolidine ring system, which is known for its stability and biological relevance. Thiazolidine derivatives have been extensively studied due to their role in various biological processes and their potential as pharmacophores. The 4-oxo and 2-sulfanylidene functional groups further enhance the structural complexity, enabling diverse interactions with biological targets. These features make the compound an intriguing subject for drug discovery efforts aimed at developing novel therapeutic agents.

In recent years, there has been a surge in interest regarding the development of small-molecule inhibitors targeting specific enzymatic pathways involved in diseases such as cancer, inflammation, and neurodegenerative disorders. The hexanoic acid tail of this compound provides a hydrophobic anchor that can facilitate membrane interactions, while the polar thiazolidine ring ensures solubility and bioavailability. Such structural attributes are critical for optimizing pharmacokinetic properties, which are often decisive factors in the success of drug candidates.

One of the most compelling aspects of this compound is its potential as a scaffold for modulating biological processes. The 3-bromophenyl moiety is particularly noteworthy, as brominated aromatic compounds have demonstrated efficacy in various therapeutic contexts. For instance, substituted bromophenols have been explored as antioxidants, anti-inflammatory agents, and even as precursors to more complex drug molecules. The 5Z-vinylidene group introduces unsaturation into the structure, which can be exploited for covalent binding interactions with biological targets or for enhancing metabolic stability.

Recent advances in computational chemistry have enabled the rapid screening of large libraries of compounds for potential biological activity. Virtual screening techniques, combined with molecular docking simulations, have been instrumental in identifying promising candidates like 6-[(5Z)-5-[(3-Bromophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]hexanoic acid (CAS No. 301688-62-0). These methods allow researchers to predict binding affinities and mode of action with high accuracy, thereby streamlining the drug discovery process. Preliminary computational studies suggest that this compound may interact with enzymes involved in metabolic pathways relevant to cancer progression.

The synthesis of this compound presents an intriguing challenge due to its complex architecture. Multi-step organic synthesis is typically required to construct the thiazolidine core and introduce the various substituents. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have made it possible to construct such intricate molecules with greater efficiency and precision. These advancements are crucial for producing sufficient quantities of the compound for both preclinical studies and potential clinical trials.

In addition to its pharmaceutical applications, this compound has potential utility in materials science and chemical biology. The unique combination of functional groups makes it a versatile building block for designing novel polymers or ligands that can be used in biochemical assays. For instance, derivatives of thiazolidine have been employed as chelating agents or as components in metallo-drugs designed to target specific pathological conditions.

The investigation into 6-[(5Z)-5-[(3-Bromophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]hexanoic acid (CAS No. 301688-62-0) is ongoing across multiple research groups worldwide. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the exploration of its biological activities and therapeutic potential. Initial cell-based assays have shown promising results in modulating pathways associated with tumor growth and inflammation, warranting further investigation into its mechanism of action.

The development of new drugs is a lengthy and resource-intensive process that requires meticulous characterization at every stage. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are essential for confirming the structure and purity of the compound before it can be subjected to biological testing. High-resolution NMR studies have revealed detailed insights into the conformational preferences of this molecule, which are critical for understanding its behavior in biological systems.

The safety profile of any potential drug candidate must be thoroughly evaluated before proceeding to clinical trials. In vitro toxicity assays are conducted to assess acute effects on mammalian cells, while chronic toxicity studies may involve long-term exposure protocols. The structural features of 6-(5Z)-5-[(3-bromophenyl)methylidene]-4 oxo -2 -sulfanylidene -1 , 3 -thiazolidin -3 - yl ] hexanoic acid ( CAS No . 301688 -62 -0 ) suggest that it may exhibit moderate solubility in water , which could influence its distribution within biological systems . However , further studies are needed to fully characterize its pharmacokinetic properties.

The regulatory landscape governing new drug development imposes stringent requirements on both preclinical data generation and clinical trial design . Regulatory agencies such as the U.S Food & Drug Administration (FDA) , European Medicines Agency (EMA) ,and others require comprehensive documentation substantiating safety ,efficacy ,and quality before approving any new therapeutic agent . This ensures that patients receive treatments that meet rigorous standards while minimizing risks associated with unproven medications .

In conclusion,6-(5Z)-5-[(3-bromophenyl)methylidene]-4 oxo -2 -sulfanylidene -1 , 3 -thiazolidin -3 - yl ] hexanoic acid ( CAS No . 301688 -62 -0 ) represents an exciting opportunity within pharmaceutical research due to its complex structure ,potential biological activities ,and synthetic accessibility . While much remains unknown about its full therapeutic promise , ongoing investigations hold promise for unlocking novel treatments across multiple disease indications . As scientific understanding advances so too will our ability evaluate harness these natural products effectively improving human health outcomes worldwide.